Cas no 165117-99-7 (Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-)
![Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)- structure](https://www.kuujia.com/scimg/cas/165117-99-7x500.png)
165117-99-7 structure
Product name:Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-
Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)- Chemical and Physical Properties
Names and Identifiers
-
- Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)-
- Pyrrolo[1,2-a]pyrazine, 2-acetyl-1,2,3,4-tetrahydro- (9CI)
- SCHEMBL9124207
- 1-(3,4-Dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)ethanone
- AKOS027399791
- CUPRXFMPBWKIGT-UHFFFAOYSA-N
- 2-acetyl-1,2,3,4-tetrahydropyrrolo-[1,2-a]-pyrazine
- 165117-99-7
- 1-(3,4-dihydro-1H-pyrrolo[1,2-a]pyrazin-2-yl)ethanone
-
- Inchi: InChI=1S/C9H12N2O/c1-8(12)11-6-5-10-4-2-3-9(10)7-11/h2-4H,5-7H2,1H3
- InChI Key: CUPRXFMPBWKIGT-UHFFFAOYSA-N
- SMILES: CC(N1CCN2C=CC=C2C1)=O
Computed Properties
- Exact Mass: 164.09506
- Monoisotopic Mass: 164.094963011g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 193
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.3
- Topological Polar Surface Area: 25.2Ų
Experimental Properties
- PSA: 25.24
Ethanone,1-(3,4-dihydropyrrolo[1,2-a]pyrazin-2(1H)-yl)- Related Literature
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Yanjun Zhu,Dan A. Smith,David E. Herbert,Sylvain Gatard,Oleg V. Ozerov Chem. Commun., 2012,48, 218-220
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Kenneth R. Seddon,Geetha Srinivasan,Małgorzata Swadźba-Kwaśny,Anthony R. Wilson Phys. Chem. Chem. Phys., 2013,15, 4518-4526
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Roland C. Turnell-Ritson,Joshua S. Sapsford,Robert T. Cooper,Stella S. Lee,Tamás Földes,Patricia A. Hunt,Imre Pápai,Andrew E. Ashley Chem. Sci., 2018,9, 8716-8722
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S. Ahmed Chem. Commun., 2009, 6421-6423
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